![molecular formula C15H19NO B1519665 2-benzyloctahydro-4H-isoindol-4-one CAS No. 879687-90-8](/img/structure/B1519665.png)
2-benzyloctahydro-4H-isoindol-4-one
Overview
Description
Scientific Research Applications
Crystal Structure and Stability
- Isoindole derivatives, such as 1-(1,2,3-1H-benzotriazol-1-yl)-2-(4-methylphenyl)-2H-isoindole, demonstrate stable crystal structures. X-ray crystallographic analysis reveals the anti-parallel face-to-face stacking between isoindole rings, contributing to their stability (Takahashi et al., 1994).
Synthetic Applications
- Ruthenium(II)-catalyzed oxidative cyclization of benzimidates with alkenes has been used to synthesize 1H-Isoindoles and 2H-isoindoles. This method is redox-neutral and operates at room temperature, highlighting its potential for synthesizing nitrogen-containing heterocycles (Manikandan, Tamizmani, & Jeganmohan, 2017).
- A convenient synthetic approach to 2,3-dihydro-1H-isoindol-1-one derivatives has been developed. The reaction involves N-alkyl-N-(o-bromobenzyl)benzamides with butyllithium, offering a pathway to various isoindol-1-ones (Kobayashi & Chikazawa, 2016).
Photophysical Properties
- Synthesis of novel phthalimide derivatives containing an isoindole moiety, like 2-{4-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}-1H–isoindole-1,3(2H)-dione, has been explored for their solvatochromic behavior and dipole moments. Such studies are crucial for understanding the photophysical properties of isoindole derivatives (Akshaya et al., 2016).
Antibacterial Activity
- Isoindole derivatives, like alkoxy isoindole-1,3-diones, have been synthesized and evaluated for their antibacterial properties. Such compounds could offer new avenues for developing antibacterial agents (Ahmed et al., 2006).
Chemical Reactivity
- Research on 2-substituted-Isoindoles highlights novel synthetic routes and their behavior in Diels–Alder and Michael reactions. These findings contribute to the understanding of isoindole's chemical reactivity and potential applications in organic synthesis (Voitenko et al., 2011).
Mechanism of Action
properties
IUPAC Name |
2-benzyl-3,3a,5,6,7,7a-hexahydro-1H-isoindol-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO/c17-15-8-4-7-13-10-16(11-14(13)15)9-12-5-2-1-3-6-12/h1-3,5-6,13-14H,4,7-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEOKBKQHDGSNSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC2C(=O)C1)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20656482 | |
Record name | 2-Benzyloctahydro-4H-isoindol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20656482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
879687-90-8 | |
Record name | 2-Benzyloctahydro-4H-isoindol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20656482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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